Cas no 1416340-32-3 (5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide)

• Product Name: 5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide
• CAS No: 1416340-32-3
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 5169928
• Update Time: 2025-08-05

5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide

• Inchi： 1S/C11H12N4O2/c1-17-8-4-2-3-7(5-8)15-10(12)9(6-14-15)11(13)16/h2-6H,12H2,1H3,(H2,13,16)
• InChI Key： MCVRWILAPHZJCS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)C(N)=C(C(N)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide

Introduction to 5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide (CAS No. 1416340-32-3)

5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1416340-32-3, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a pyrazole core substituted with an amino group, a methoxyphenyl moiety, and a carboxylic acid amide functional group, which collectively contribute to its diverse chemical reactivity and biological activity.

The synthesis of 5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The presence of the pyrazole ring enhances the compound's ability to interact with biological targets, making it a valuable scaffold for medicinal chemistry. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in various research applications.

One of the most compelling aspects of 5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide is its potential as a pharmacophore in the development of novel therapeutic agents. The pyrazole core is known for its role in several bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The methoxyphenyl group introduces additional electronic and steric properties that can modulate the compound's binding affinity to biological targets. This combination makes 5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the biological activity of derivatives of 5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide, particularly in the context of modulating enzyme activity and receptor binding. For instance, researchers have explored its potential as an inhibitor of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The carboxylic acid amide group provides a site for further chemical modification, allowing for the creation of analogs with enhanced pharmacological properties. These modifications can fine-tune the compound's solubility, bioavailability, and target specificity.

The pharmaceutical industry has shown considerable interest in 5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide due to its versatility as a building block for drug development. Its structural features make it suitable for designing molecules that can interact with a wide range of biological targets. For example, studies have demonstrated its potential in inhibiting kinases, which are key enzymes in signal transduction pathways associated with various diseases. The ability to modify different parts of the molecule allows researchers to optimize its activity against specific therapeutic targets.

In addition to its pharmacological potential, 5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide has been investigated for its role in materials science and industrial applications. Its unique chemical properties make it useful in the development of novel polymers and coatings that exhibit enhanced durability and functionality. The compound's ability to form stable complexes with other molecules also opens up possibilities for applications in catalysis and chemical sensing.

The future prospects for 5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide are promising, with ongoing research aimed at uncovering new applications and improving synthetic methodologies. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of novel derivatives with improved pharmacological profiles. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical applications.

In conclusion, 5-Amino-1-(3-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid amide (CAS No. 1416340-32-3) is a versatile compound with significant potential in pharmaceuticals, materials science, and industrial applications. Its unique structural features and biological activity make it a valuable scaffold for drug development, while its chemical reactivity allows for further functionalization and optimization. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.